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Abstract

Basic Blue 11, known historically as Victoria Blue R, stands as a significant molecule in the
chronology of synthetic dyes. A member of the triarylmethane class, its discovery in the late
19th century was a product of the burgeoning German chemical industry. This guide provides a
comprehensive overview of the discovery, history, and technical specifications of Basic Blue
11, including its physicochemical properties, synthesis, and diverse applications. Detailed
experimental protocols and visual representations of its chemical relationships are presented to
serve as a valuable resource for researchers and professionals in the chemical and biomedical
fields.

Introduction: A Dye of the Victorian Era

The story of Basic Blue 11 is intrinsically linked to the explosion of synthetic dye chemistry in
the latter half of the 19th century. Following the landmark discovery of mauveine by William
Henry Perkin in 1856, a wave of innovation swept across Europe, with German chemists at the
forefront. The "Victoria" series of dyes, named in honor of the reigning British monarch,
emerged from this vibrant period of discovery. These dyes, including Basic Blue 11 (Victoria
Blue R), were prized for their brilliant hues and became integral to the textile and printing
industries of the era.
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Basic Blue 11 is a cationic triarylmethane dye, a class of compounds characterized by a
central carbon atom bonded to three aromatic rings. Its intense blue color arises from a
delocalized positive charge across the molecule's extended Tt-electron system. While the exact
date of its discovery and the individual chemist responsible remain elusive in historical records,
its development is firmly situated within the research and production powerhouse of the
German chemical industry in the late 1800s. Companies such as Farbwerke vorm. Meister
Lucius & Briining, a precursor to the chemical giant Hoechst AG, were instrumental in the
commercialization of such dyes.[1][2][3][4][51[6][71[8][°][10]

Physicochemical Properties

Basic Blue 11 is a dark green to very dark green crystalline powder.[1] Its fundamental
properties are summarized in the table below, providing a quantitative basis for its application
and study.
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Property

Value

Reference(s)

Chemical Name

N-(4-((4-
(dimethylamino)phenyl)(4-
(ethylamino)naphthalen-1-
yl)methylene)cyclohexa-2,5-
dien-1-ylidene)-N-

methylmethanaminium chloride

[5]

Victoria Blue R, Basic Blue R,

Synonyms Basic Brilliant Blue R, C.I. [2][5]
44040

CAS Number 2185-86-6 [11[2]

Molecular Formula C29H32CIN3 [1112]

Molecular Weight 458.04 g/mol [2]
Dark Green to Very Dark

Appearance , [1]
Green Solid

Melting Point Not available

Boiling Point ~603.76°C (rough estimate) [1]

Water Solubility

0.5 g/L (20 °C)

[1]

Solubility

Slightly soluble in DMSO and
Methanol; Soluble in hot water

and ethanol (blue solution)

[1](2]

Absorption Maximum (Amax)

615 nm

[7]

Historical Synthesis and Manufacturing

The synthesis of triarylmethane dyes like Basic Blue 11 in the late 19th century was a
significant achievement in industrial organic chemistry. While the precise, originally
documented protocol for Basic Blue 11 is not readily available, the general manufacturing
methods of the era are well-understood. These methods typically involved the condensation of
aromatic amines and other precursors.
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Two primary historical manufacturing routes for Basic Blue 11 have been described:

o Method A: The condensation of Bis(4-(dimethylamino)phenyl)methanol with N-
Ethylnaphthalen-1-amine. This intermediate is then nitrated, followed by oxidation and
subsequent removal of the nitro group.[4]

e Method B: The condensation of 4-(Dichloro(4-(dimethylamino)phenyl)methyl)-N,N-
dimethylbenzenamine with N-Ethylnaphthalen-1-amine.[4]

These processes, while effective, were characteristic of the industrial chemistry of the time,
often involving harsh reagents and producing complex mixtures that required purification.

Logical Flow of Historical Synthesis

The following diagram illustrates the logical progression of the synthesis of Basic Blue 11,
highlighting the key precursor molecules.
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Condensation Product '»H Nitration Oxidation Nitro Group Removal gess g Basic Blue 11
N-Ethylnaphthalen-1-amine T

Click to download full resolution via product page

Caption: Logical workflow for the historical synthesis of Basic Blue 11.

Experimental Protocols

While the original late 19th-century protocols are not available, modern laboratory procedures
for the synthesis of related triarylmethane dyes can provide insight into the likely reaction
conditions. A general protocol for the synthesis of a triarylmethane dye is outlined below.
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Objective: To synthesize a triarylmethane dye via electrophilic aromatic substitution.
Materials:

A substituted benzaldehyde (e.g., 4-(dimethylamino)benzaldehyde)

An N,N-dialkylaniline (e.g., N,N-dimethylaniline)

A condensing agent (e.g., concentrated sulfuric acid, zinc chloride)

An oxidizing agent (e.g., lead dioxide, chloranil)

Appropriate solvents (e.g., ethanol, water)

Standard laboratory glassware and safety equipment

Procedure:

Condensation: In a round-bottom flask, dissolve the substituted benzaldehyde and two
equivalents of the N,N-dialkylaniline in a suitable solvent.

Slowly add the condensing agent while stirring and maintaining a controlled temperature.
The reaction mixture will change color as the leuco base of the dye is formed.

After the reaction is complete, neutralize the mixture and extract the leuco base.
Oxidation: Dissolve the crude leuco base in an acidic solution.

Add the oxidizing agent portion-wise with stirring. The solution will develop the characteristic
intense color of the triarylmethane dye.

Isolation and Purification: Precipitate the dye by adding a salt solution.
Collect the dye by filtration, wash with appropriate solvents, and dry.
Recrystallization from a suitable solvent system can be performed for further purification.

Safety Precautions: Triarylmethane dyes and their precursors can be hazardous. Always work
in a well-ventilated fume hood and wear appropriate personal protective equipment, including
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gloves, safety glasses, and a lab coat.

Applications of Basic Blue 11

The utility of Basic Blue 11 extends from its historical use in textiles to modern applications in
biological staining and as a component in inks.

o Textile Dyeing: It is used for dyeing silk, wool, and cotton that has been treated with a
mordant. It also finds application in coloring linen, leather, paper, bamboo, and wood.[2][3][4]

[6]

¢ Inks and Pigments: Basic Blue 11 is utilized in the manufacturing of lakes for printing inks
and in the formulation of solvent-based paints.[2][4]

» Biological Staining: Like many basic dyes, it can be used in histology and cytology to stain
acidic cellular components, such as the nucleus.[10]

Application Workflow

The following diagram illustrates the general workflow for the application of Basic Blue 11 in
textile dyeing.

Substrate Preparation
(e.g., Mordanting Cotton)
Dyeing Process . . .
((Immersion and Heating) Rinsing and Washing m—> Dyed Textile

Dye Bath Preparation
(Dissolving Basic Blue 11)

Click to download full resolution via product page
Caption: General workflow for textile dyeing with Basic Blue 11.

Conclusion

Basic Blue 11, or Victoria Blue R, is more than just a historical artifact of the synthetic dye
industry. Its robust chemical nature and vibrant color have ensured its continued relevance in a
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variety of technical applications. While the specific details of its genesis may be lost to time, its
legacy as a product of the innovative spirit of 19th-century German chemistry is undeniable.
This guide has provided a consolidated resource on the discovery, history, and technical
aspects of Basic Blue 11, intended to support the ongoing work of researchers and
professionals who continue to explore the vast potential of such fascinating molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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